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Compound of Interest

Compound Name: 2,6-Heptanediol

cat. No.: B13894120

In-Depth Technical Guide: 2,6-Heptanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of 2,6-heptanediol, a diol of interest in various chemical and pharmaceutical
research applications.

Core Physicochemical Data

The essential molecular properties of 2,6-heptanediol are summarized in the table below.
These values are critical for experimental design, analytical characterization, and
computational modeling.

Property Value Source
Chemical Formula C7H1602 [L1[2113114]
Molecular Weight 132.20 g/mol [1112]
Exact Mass 132.115029749 Da [2]

CAS Registry Number 5969-12-0 [1]

Chemical Structure
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The molecular structure of 2,6-heptanediol consists of a seven-carbon chain with hydroxyl
groups located at the second and sixth positions. This structure is depicted in the following
diagram.

Caption: Chemical structure of 2,6-heptanediol.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2,6-heptanediol are beyond
the scope of this introductory guide. However, researchers can refer to established organic
chemistry literature for methods such as the reduction of 2,6-heptanedione. Standard analytical
techniques including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS) are routinely employed for its characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b13894120?utm_src=pdf-body
https://www.benchchem.com/product/b13894120?utm_src=pdf-body
https://www.benchchem.com/product/b13894120?utm_src=pdf-body
https://www.benchchem.com/product/b13894120?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C5969120&Units=CAL
https://pubchem.ncbi.nlm.nih.gov/compound/2R_6R_-2_6-Heptanediol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_6R_-2_6-Heptanediol
https://www.lookchem.com/ProductWholeProperty_LCPL150047.htm
https://wap.guidechem.com/encyclopedia/heptane-2-6-diol-dic659452.html
https://www.benchchem.com/product/b13894120#2-6-heptanediol-molecular-weight-and-formula
https://www.benchchem.com/product/b13894120#2-6-heptanediol-molecular-weight-and-formula
https://www.benchchem.com/product/b13894120#2-6-heptanediol-molecular-weight-and-formula
https://www.benchchem.com/product/b13894120#2-6-heptanediol-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13894120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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